Cas no 118123-93-6 (1,3-Pentanedione, 2-methyl-5-(methylthio)-1-phenyl-)

• Product Name: 1,3-Pentanedione, 2-methyl-5-(methylthio)-1-phenyl-
• CAS No: 118123-93-6
• MF: C₁₃H₁₆O₂S
• MW: 236.329942703247
• CID: 1210860
• PubChem ID: 71339462
• Update Time: 2025-04-20

1,3-Pentanedione, 2-methyl-5-(methylthio)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentanedione, 2-methyl-5-(methylthio)-1-phenyl-
• 2-methyl-5-methylsulfanyl-1-phenylpentane-1,3-dione
• DTXSID70766888
• 2-METHYL-5-(METHYLSULFANYL)-1-PHENYLPENTANE-1,3-DIONE
• 118123-93-6

• Inchi： 1S/C13H16O2S/c1-10(12(14)8-9-16-2)13(15)11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
• InChI Key： GUIBSIKWSXHOPE-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(C)C(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 236.08718
• Monoisotopic Mass: 236.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 34.14